1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine

• IUPAC Name: (Z)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methyl-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H26N2O/c1-17-8-7-11-21(19(17)3)23-12-14-24(15-13-23)22(25)18(2)16-20-9-5-4-6-10-20/h4-11,16H,12-15H2,1-3H3/b18-16-
• InChI Key: PPCQEOOWFPGKRV-VLGSPTGOSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C(=CC3=CC=CC=C3)C)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)/C(=C\C3=CC=CC=C3)/C)C
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in biological systems. Its mechanism of action may vary depending on the specific application and the target organism or system.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and certain fungi and bacteria. It has also been shown to have fluorescent properties, making it a potential tool for imaging of biological systems. Additionally, it has been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize using simple chemical reactions and is readily available. It has also been shown to have a wide range of potential applications in various fields of scientific research. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of 1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine. These include further studies to fully understand its mechanism of action and potential side effects, as well as its potential use as a fluorescent probe for imaging of biological systems. Additionally, it may be studied for its potential use as a ligand for the development of new drugs and as a catalyst in organic reactions. Further studies may also investigate its potential applications in the field of nanotechnology and as a material for the development of new sensors and devices.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(2-methyl-3-phenylacryloyl)piperazine has potential applications in various fields of scientific research. It has been studied for its anticancer, antifungal, and antimicrobial properties. It has also been investigated for its potential use as a fluorescent probe for imaging of biological systems and as a ligand for the development of new drugs. Additionally, it has been studied for its ability to inhibit the activity of certain enzymes and for its potential use as a catalyst in organic reactions.